Cas no 827300-02-7 (1,4-Benzenedicarboxylic acid, bis(3-boronophenyl) ester)

1,4-Benzenedicarboxylic acid, bis(3-boronophenyl) ester structure
827300-02-7 structure
Product Name:1,4-Benzenedicarboxylic acid, bis(3-boronophenyl) ester
CAS No:827300-02-7
MF:C20H16B2O8
MW:405.958246231079
CID:685618
PubChem ID:11452494
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, bis(3-boronophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, bis(3-boronophenyl) ester
    • [3-[4-(3-boronophenoxy)carbonylbenzoyl]oxyphenyl]boronic acid
    • 827300-02-7
    • DTXSID10466370
    • SCHEMBL8298582
    • Inchi: 1S/C20H16B2O8/c23-19(29-17-5-1-3-15(11-17)21(25)26)13-7-9-14(10-8-13)20(24)30-18-6-2-4-16(12-18)22(27)28/h1-12,25-28H
    • InChI Key: LUWXIMBUAOYZPS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C(=O)OC2=CC=CC(B(O)O)=C2)=CC=1)=O)C1=CC=CC(B(O)O)=C1

Computed Properties

  • Exact Mass: 406.1031278g/mol
  • Monoisotopic Mass: 406.1031278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134Ų
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